Cas no 2680710-79-4 (tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate)

Tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate is a specialized carbamate-protected amine derivative featuring a cyclopentylmethyl scaffold with a 3-bromophenyl substituent. Its key structural attributes include a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of the bromine atom at the meta position of the phenyl ring offers versatility for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound is particularly valuable in organic synthesis, serving as an intermediate in the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its well-defined reactivity and robust protective group make it a reliable choice for complex multi-step syntheses.
tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate structure
2680710-79-4 structure
Product Name:tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate
CAS No:2680710-79-4
MF:C17H24BrNO2
MW:354.281964302063
CID:5622769
PubChem ID:165921182
Update Time:2025-06-08

tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28299011
    • 2680710-79-4
    • tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
    • tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate
    • Inchi: 1S/C17H24BrNO2/c1-16(2,3)21-15(20)19-12-17(9-4-5-10-17)13-7-6-8-14(18)11-13/h6-8,11H,4-5,9-10,12H2,1-3H3,(H,19,20)
    • InChI Key: RCEBCRDRXZEZQZ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1(CNC(=O)OC(C)(C)C)CCCC1

Computed Properties

  • Exact Mass: 353.09904g/mol
  • Monoisotopic Mass: 353.09904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 38.3Ų

tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28299011-1g
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
2680710-79-4
1g
$999.0 2023-09-07
Enamine
EN300-28299011-5g
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
2680710-79-4
5g
$2900.0 2023-09-07
Enamine
EN300-28299011-10g
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
2680710-79-4
10g
$4299.0 2023-09-07
Enamine
EN300-28299011-0.05g
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
2680710-79-4 95.0%
0.05g
$839.0 2025-03-19
Enamine
EN300-28299011-0.1g
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
2680710-79-4 95.0%
0.1g
$879.0 2025-03-19
Enamine
EN300-28299011-0.25g
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
2680710-79-4 95.0%
0.25g
$920.0 2025-03-19
Enamine
EN300-28299011-0.5g
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
2680710-79-4 95.0%
0.5g
$959.0 2025-03-19
Enamine
EN300-28299011-1.0g
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
2680710-79-4 95.0%
1.0g
$999.0 2025-03-19
Enamine
EN300-28299011-2.5g
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
2680710-79-4 95.0%
2.5g
$1959.0 2025-03-19
Enamine
EN300-28299011-5.0g
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
2680710-79-4 95.0%
5.0g
$2900.0 2025-03-19

tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate Related Literature

Additional information on tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate

Introduction to tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate (CAS No. 2680710-79-4)

tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate (CAS No. 2680710-79-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its 1-(3-bromophenyl)cyclopentylmethyl moiety, contribute to its distinctive chemical properties and make it a valuable scaffold for drug discovery and development.

The structure of tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate incorporates a tert-butyl group, which is known for its stability and ability to enhance the lipophilicity of molecules. This characteristic is particularly advantageous in drug design, as it can improve the compound's solubility and bioavailability. Additionally, the presence of a 3-bromophenyl group introduces a halogen substituent, which is often utilized in medicinal chemistry to modulate metabolic pathways and enhance binding affinity to biological targets.

The synthesis of this compound involves multi-step organic reactions, typically starting from readily available precursors such as 3-bromoaniline and cyclopentanone. The process often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the complex cyclopentylmethyl moiety efficiently. The tert-butyl carbamate group is introduced through nucleophilic substitution or carbamate formation reactions, which are well-established in synthetic organic chemistry.

In recent years, tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate has been explored in various pharmacological studies due to its potential as an intermediate in the synthesis of biologically active compounds. Research has focused on its role in developing novel therapeutic agents targeting neurological disorders, cancer, and inflammatory diseases. The bromophenyl ring serves as a key pharmacophore, enabling interactions with specific enzymes and receptors involved in these conditions.

One of the most compelling aspects of this compound is its biological activity. Preclinical studies have demonstrated that derivatives of tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate exhibit inhibitory effects on certain kinases and enzymes implicated in disease pathways. For instance, modifications to the cyclopentylmethyl group have shown promise in reducing inflammation by modulating cytokine production. Similarly, alterations to the 3-bromophenyl moiety have been investigated for their potential antitumor properties by interfering with signal transduction pathways in cancer cells.

The pharmacokinetic profile of this compound is another area of interest. The tert-butyl group enhances metabolic stability, allowing for longer half-lives in vivo. However, the presence of the bromine atom may influence its degradation pathways, necessitating further study to optimize bioavailability and minimize potential side effects. Computational modeling and molecular dynamics simulations have been employed to predict how this compound interacts with biological targets at an atomic level, providing insights into its mechanism of action.

Recent advancements in drug delivery systems have also highlighted the potential of tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate as a component in targeted therapies. Nanoparticle formulations and prodrugs have been explored to enhance delivery efficiency and specificity. These innovations could lead to more effective treatments with reduced systemic toxicity. Additionally, combination therapies involving this compound with other bioactive molecules are being investigated to achieve synergistic effects in treating complex diseases.

The regulatory landscape for this compound is evolving as more data becomes available on its safety and efficacy. Regulatory agencies require comprehensive toxicological studies before approving new drug candidates derived from it. Researchers are working diligently to provide the necessary data while adhering to stringent guidelines set forth by global health organizations. This ensures that any future applications involving tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate meet rigorous standards for patient safety.

In conclusion,tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate (CAS No. 2680710-79-4) represents a promising candidate in pharmaceutical research due to its unique structural features and biological potential. Ongoing studies continue to uncover new applications for this compound across various therapeutic areas. As our understanding of its properties grows, so does its potential to contribute to advancements in medicine and healthcare.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen